Cas no 444620-69-3 (tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate)
tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate Chemical and Physical Properties
Names and Identifiers
-
- tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate
- 1-Piperazinecarboxylicacid, 4-(5-isoquinolinyl)-, 1,1-dimethylethyl ester
- 4-(5-isoquinolinyl)-1-Piperazinecarboxylic acid 1,1-dimethylethyl ester
- tert-butyl 4-isoquinolin-5-ylpiperazine-1-carboxylate
- tert-Butyl-4-(isoquinolin-5-yl)piperazine-1-carboxylate
- 4-Isoquinoline-5-yl-piperazine-1-carboxylic acid tert-butyl ester
- I14-8529
- AKOS015841646
- tert-butyl4-(isoquinolin-5-yl)piperazine-1-carboxylate
- 5-(4-t-butyloxycarbonylpiperazin-1-yl)isoquinoline
- FT-0744103
- 1-Piperazinecarboxylicacid,4-(5-isoquinolinyl)-,1,1-dimethylethyl ester
- W17057
- AMY36718
- A7059
- t-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate
- 4-Isoquinolin-5-yl-piperazine-1-carboxylic acid tert-butyl ester
- DTXSID60610482
- CS-0060949
- MFCD12912144
- NHFVAONVLCETEV-UHFFFAOYSA-N
- SCHEMBL2416196
- 4-(Isoquinolin-5-yl)piperazine-1-carboxylicacid tert-butyl ester
- C18H23N3O2
- 444620-69-3
- DB-070559
-
- MDL: MFCD12912144
- Inchi: 1S/C18H23N3O2/c1-18(2,3)23-17(22)21-11-9-20(10-12-21)16-6-4-5-14-13-19-8-7-15(14)16/h4-8,13H,9-12H2,1-3H3
- InChI Key: NHFVAONVLCETEV-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCN(C2=CC=CC3C=NC=CC2=3)CC1)=O
Computed Properties
- Exact Mass: 313.17900
- Monoisotopic Mass: 313.179
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 23
- Rotatable Bond Count: 4
- Complexity: 413
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 45.7A^2
Experimental Properties
- Density: 1.172±0.06 g/cm3 (20 ºC 760 Torr),
- Boiling Point: 476.2 °C at 760 mmHg
- Flash Point: 241.8 °C
- Refractive Index: 1.594
- Solubility: Very slightly soluble (0.72 g/l) (25 º C),
- PSA: 45.67000
- LogP: 3.29480
tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate Customs Data
- HS CODE:2933990090
- Customs Data:
China Customs Code:
2933990090Overview:
2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date
Summary:
2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM125302-1g |
tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 1g |
$*** | 2023-05-30 | |
| Chemenu | CM125302-1g |
tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 1g |
$356 | 2021-08-05 | |
| Alichem | A139002910-1g |
tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 1g |
$323.40 | 2023-09-01 | |
| eNovation Chemicals LLC | D765259-1g |
tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 1g |
$450 | 2024-06-06 | |
| eNovation Chemicals LLC | D765259-5g |
tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 5g |
$510 | 2023-09-04 | |
| eNovation Chemicals LLC | D765259-10g |
tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 10g |
$860 | 2023-09-04 | |
| 1PlusChem | 1P00DDAY-1g |
tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 1g |
$385.00 | 2024-05-02 | |
| Aaron | AR00DDJA-100mg |
tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 100mg |
$134.00 | 2023-12-13 | |
| Aaron | AR00DDJA-250mg |
tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 250mg |
$216.00 | 2023-12-13 | |
| Aaron | AR00DDJA-500mg |
tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate |
444620-69-3 | 95% | 500mg |
$301.00 | 2023-12-13 |
tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate Related Literature
-
Gaurav J. Shah,Eric P.-Y. Chiou,Ming C. Wu,Chang-Jin “CJ” Kim Lab Chip, 2009,9, 1732-1739
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
-
A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
-
Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
Additional information on tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate
tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate: A Comprehensive Overview
The compound tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate, identified by the CAS number 444620-69-3, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is a derivative of piperazine, a six-membered ring containing two nitrogen atoms, which is widely used in drug design due to its ability to form hydrogen bonds and its flexibility in accommodating different substituents. The isoquinoline moiety, attached at the 5-position, adds aromaticity and potential for additional interactions, making this compound a valuable tool in medicinal chemistry.
The structure of tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate consists of a piperazine ring substituted with an isoquinoline group at the 4-position and a tert-butyl ester group at the 1-position. The tert-butyl ester is a common protecting group for carboxylic acids, providing stability during synthesis and ease of removal under specific conditions. This substitution pattern suggests that the compound may be used as an intermediate in the synthesis of more complex molecules or as a building block in combinatorial chemistry.
Recent studies have highlighted the importance of isoquinoline-containing compounds in drug discovery. Isoquinolines are known for their ability to modulate various biological targets, including kinases, proteases, and ion channels. The integration of an isoquinoline moiety into the piperazine framework could enhance the compound's pharmacokinetic properties, such as solubility and bioavailability, which are critical for drug candidates. Additionally, the tert-butyl group may influence the compound's lipophilicity, potentially improving its ability to cross cellular membranes.
In terms of synthesis, tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate can be prepared through a variety of methods, including nucleophilic substitution, coupling reactions, or ring-closing metathesis. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. For instance, one approach involves the reaction of an isoquinoline derivative with a piperazine intermediate followed by esterification to introduce the tert-butyl group.
The application of this compound extends beyond pharmaceuticals. Its unique structure makes it a candidate for use in materials science, particularly in the development of advanced materials with tailored properties. For example, the piperazine ring can act as a linker in metal-organic frameworks (MOFs), while the isoquinoline moiety can contribute to π-conjugation and electronic properties. Furthermore, the tert-butyl group may influence the thermal stability and mechanical properties of such materials.
Recent research has also explored the use of isoquinoline-piperazine hybrids in catalysis. These compounds have shown promise as organocatalysts in asymmetric synthesis, where they can facilitate enantioselective reactions by stabilizing transition states through hydrogen bonding or π-interactions. The tert-butyl group may play a role in modulating the catalyst's activity and selectivity, making it adaptable to different reaction conditions.
In conclusion, tert-butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate is a versatile compound with applications spanning drug discovery, materials science, and catalysis. Its unique structure combines functional groups that offer flexibility and reactivity, making it a valuable asset in modern chemical research. As new studies continue to uncover its potential, this compound is poised to contribute significantly to advancements in various scientific fields.
444620-69-3 (tert-Butyl 4-(isoquinolin-5-yl)piperazine-1-carboxylate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)